Methyl 3-(2-(methylsulfonyl)phenyl)-3-oxopropanoate

• Molecular Formula: C11H12O5S
• Molecular Weight: 256.28 g/mol
• IUPAC Name: methyl 3-(2-methylsulfonylphenyl)-3-oxopropanoate
• InChI: InChI=1S/C11H12O5S/c1-16-11(13)7-9(12)8-5-3-4-6-10(8)17(2,14)15/h3-6H,7H2,1-2H3
• InChI Key: NQAYWTWJZRCCJM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC(=O)C1=CC=CC=C1S(=O)(=O)C

Description

Methyl 3-(2-(methylsulfonyl)phenyl)-3-oxopropanoate is a useful research compound. Its molecular formula is C11H12O5S and its molecular weight is 256.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-(2-(methylsulfonyl)phenyl)-3-oxopropanenitrile (4.5 g, 20.25 mmol) in methanol (100 mL) was added trimethyl silyl chloride (11 mL, 100.58 mmol) at 25° C. The reaction mixture was stirred for overnight at 70° C. Water was added to the reaction mixture at 25° C. and extracted with EtOAc. The reaction mixture was concentrated in vacuo and purified by column chromatography on silica gel using 0-30% EtOAc in hexane to give methyl 3-(2-(methylsulfonyl)phenyl)-3-oxopropanoate: 1H NMR (400 MHz, DMSO-d6): δ 3.294 (S, 3H), 3.645 (s, 3H), 4.12 (s, 2H), 7.762-7.874 (m, 3H), 7.979-7.984 (m, 1H); LC-MS (ESI) m/z 256.9 [M+H]+.